3-(Sec-butyl)-4-isobutyl-1h-pyrazol-5-amine

Specification

• Molecular Formula: C11H21N3
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 5-butan-2-yl-4-(2-methylpropyl)-1H-pyrazol-3-amine
• Standard InChI: InChI=1S/C11H21N3/c1-5-8(4)10-9(6-7(2)3)11(12)14-13-10/h7-8H,5-6H2,1-4H3,(H3,12,13,14)
• Standard InChI Key: ZASDGYHWSWVISG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=C(C(=NN1)N)CC(C)C

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The core structure of 3-(sec-butyl)-4-isobutyl-1H-pyrazol-5-amine consists of a pyrazole ring (C₃H₃N₂) substituted at positions 3, 4, and 5. Position 3 hosts a sec-butyl group (-CH(CH₂CH₃)CH₂), while position 4 is occupied by an isobutyl group (-CH₂CH(CH₃)₂). The amine (-NH₂) at position 5 introduces hydrogen-bonding capabilities, critical for intermolecular interactions.

Dihedral Angles and Steric Effects

In analogous pyrazole derivatives, bulky substituents like tert-butyl groups induce significant dihedral angles between the pyrazole ring and aromatic substituents. For example, 3-tert-butyl-1-(3-nitrophenyl)-1H-pyrazol-5-amine exhibits a dihedral angle of 50.61° between the pyrazole and phenyl rings. The sec-butyl and isobutyl groups in the target compound likely impose comparable steric hindrance, potentially leading to a twisted conformation that impacts crystallinity and solubility.

Hydrogen-Bonding Networks

The amine group at position 5 facilitates N–H···N and N–H···O hydrogen bonds, as observed in structurally related compounds. These interactions often result in sheet-like molecular packing in the solid state, which could influence the compound’s melting point and stability.

Molecular Formula and Weight

The molecular formula of 3-(sec-butyl)-4-isobutyl-1H-pyrazol-5-amine is C₁₁H₂₁N₃, with a molecular weight of 195.31 g/mol.

Property	Value
Molecular Formula	C₁₁H₂₁N₃
Molecular Weight	195.31 g/mol
Hydrogen Bond Donors	1 (NH₂)
Hydrogen Bond Acceptors	3 (2 pyrazole N, 1 NH₂)

Synthesis and Manufacturing

Traditional Routes via β-Ketonitriles

A widely employed strategy for 5-aminopyrazoles involves the cyclocondensation of β-ketonitriles with hydrazines. For the target compound, a hypothetical synthesis could proceed as follows:

• Preparation of β-Ketonitrile Precursor:
  React 4-methylpentan-2-one (isobutyl methyl ketone) with cyanoacetamide under Claisen condensation conditions to yield a β-ketonitrile bearing sec-butyl and isobutyl groups.

• Cyclization with Hydrazine:
  Treat the β-ketonitrile with hydrazine hydrate in acidic media, facilitating nucleophilic attack at the carbonyl carbon, followed by cyclization to form the pyrazole ring.

$$\text{β-Ketonitrile} + \text{Hydrazine} \xrightarrow{\text{HCl}} \text{3-(sec-butyl)-4-isobutyl-1H-pyrazol-5-amine}$$

Solid-Phase Synthesis Adaptations

Modern combinatorial approaches, such as solid-phase synthesis, offer advantages in purity and scalability. Immobilizing a sulfonyl-acetonitrile derivative on Merrifield resin, followed by sequential reactions with isothiocyanates and hydrazines, could yield the target compound with minimal byproducts.

Challenges and Optimization

• Steric Hindrance: Bulky substituents may slow cyclization kinetics, necessitating elevated temperatures (70–100°C) or prolonged reaction times.

• Regioselectivity: Competing pathways could yield positional isomers, requiring careful control of reaction conditions (e.g., pH, solvent polarity).

Spectroscopic Characterization

¹H NMR Predictions

• Pyrazole Ring Protons: Two singlets at δ 6.2–7.1 ppm (H-1 and H-2).

• sec-butyl Group: Multiplet at δ 1.2–1.8 ppm (CH₂CH₃), triplet at δ 0.9 ppm (CH₃).

• Isobutyl Group: Doublet at δ 0.95 ppm (CH(CH₃)₂), septet at δ 1.5–1.7 ppm (CH₂).

• Amine Protons: Broad singlet at δ 5.0–5.5 ppm (NH₂).

¹³C NMR Predictions

• Pyrazole Carbons: C-3 (δ 145–150 ppm), C-4 (δ 140–145 ppm), C-5 (δ 110–115 ppm).

• Alkyl Carbons: sec-butyl CH₂ (δ 25–30 ppm), isobutyl CH (δ 35–40 ppm).

Infrared (IR) Spectroscopy

• N–H Stretch: 3300–3500 cm⁻¹ (amine).

• C≡N Stretch: Absent, confirming cyclization (cf. β-ketonitrile intermediates at 2200 cm⁻¹).

Physicochemical Properties

Thermal Stability

Analogous tert-butyl pyrazoles exhibit melting points near 375 K. The less symmetric sec-butyl and isobutyl substituents may reduce crystallinity, lowering the melting point to 360–370 K.

Solubility Profile

• Polar Solvents: Moderate solubility in ethanol and DMSO due to hydrogen bonding.

• Nonpolar Solvents: Limited solubility in hexane or toluene.

Hazard Code	Description
H226	Flammable liquid and vapor
H304	May be fatal if swallowed

Precautionary Measures

• Ventilation: Use in fume hoods to avoid inhalation.

• Personal Protective Equipment (PPE): Nitrile gloves, lab coat, safety goggles.